7,11-Dimethyl-3,7,11-triazaspiro[5.6]dodecane
Overview
Description
7,11-Dimethyl-3,7,11-triazaspiro[5.6]dodecane is a heterocyclic compound that has been extensively studied for its potential applications in scientific research. It is a spirocyclic compound that contains a triaza core and is commonly referred to as TAD (Triazaspirocyclic Diamine). This compound has been shown to have unique properties that make it an ideal candidate for a range of applications in various fields of research.
Scientific Research Applications
Synthesis and Structural Properties
Synthesis of Novel Substituted 3,8,11-Triazaspiro[5,6]dodecan-7-ones A novel synthesis method for substituted 3,8,11-triazaspiro[5,6]dodecan-7-ones was developed, utilizing a combination of solution-phase and solid-phase chemistries. A key piperidine intermediate produced through a solution-phase approach was incorporated into a solid-phase synthesis, resulting in a series of substituted compounds with good yield and high purity (Qin et al., 2011).
Synthesis and Properties of 1,4,9-Triazaspiro[5,5]Undecane and 3,7,11-Triazaspiro[5,6]Dodecane This research involved the synthesis of 1,4,9-triazaspiro[5,5]undecane and 3,7,11-triazaspiro[5,6]dodecane through bromination and cyanoethylation processes. The study also explored the properties of mono- and di-substituted derivatives of these compounds (Kuroyan et al., 1986).
Crystal Structure and Computational Studies
Crystal Structure of 7,11-Bis(2,4-Dichlorophenyl)-2,4-Dimethyl-2,4-Diazaspiro[5.5]Undecane-1,3,5,9-Tetraone A detailed study on the crystal structure of a related compound, 7,11-bis(2,4-dichlorophenyl)-2,4-dimethyl-2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraone, was conducted. This included X-ray diffraction analysis and computational studies using DFT methods, providing insights into electronic and spectroscopic properties (Islam et al., 2015).
Synthesis and Molecular Structure of Fluorinated Spiro Heterocycles
An efficient method for synthesizing novel fluorinated spiro-heterocycles was developed, characterized by X-ray diffraction, FT-IR, and NMR techniques. Computational studies further elucidated the structural properties of these compounds (Islam et al., 2015).
Synthesis of Chiral Cyclic Amines
The synthesis of a chiral cyclic amine, 4,9-dimethyl-1,3,6,8-tetraazatricyclo[4.4.1.1 3,8 ]dodecane, was achieved, providing a new example of an azaadamantane derivative with axial chirality. This amine was used in a Mannich type reaction, demonstrating potential applications in organic synthesis (Rivera et al., 2012).
Computational Analysis of Proton Sponges
Density functional theory calculations were used to study 11,12-dimethyl-11,12-diazatetracyclo[6.2.1.1(3,6).0(2,7)]dodecane derivatives. These compounds were predicted as superorganic bases with modulated basicities influenced by remote substituent effects (Singh & Ganguly, 2007).
Domino Cycloaddition Reactions
A study on the three-component domino [2+2+2] cycloaddition reaction, creating polyfunctionalized 2,4-dioxa-8-azaspiro[5.5]undec-9-enes and 2,4,8-triazaspiro[5.5]undec-9-enes, was conducted. This reaction demonstrated high diastereoselectivity, contributing to the understanding of spirocompound synthesis (Liu et al., 2021).
properties
IUPAC Name |
7,11-dimethyl-3,7,11-triazaspiro[5.6]dodecane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H23N3/c1-13-8-3-9-14(2)11(10-13)4-6-12-7-5-11/h12H,3-10H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVASLOZQHLFASY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCN(C2(C1)CCNCC2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H23N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001242443 | |
Record name | 3,7,11-Triazaspiro[5.6]dodecane, 7,11-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001242443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.32 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7,11-Dimethyl-3,7,11-triazaspiro[5.6]dodecane | |
CAS RN |
1308384-48-6 | |
Record name | 3,7,11-Triazaspiro[5.6]dodecane, 7,11-dimethyl- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1308384-48-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,7,11-Triazaspiro[5.6]dodecane, 7,11-dimethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001242443 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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